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Compound of Interest

Compound Name: 4-Pyridinepropanol

CAS No.: 2629-72-3

Cat. No.: B1329387

Get Quote

Abstract: This document provides a comprehensive guide for the synthesis of 4-
Pyridinepropanol, a valuable heterocyclic building block in pharmaceutical and materials

science research. The featured protocol details a robust and efficient method for the reduction

of 4-Pyridinepropionic acid utilizing lithium aluminum hydride (LiAlH4). This application note is

intended for researchers, scientists, and drug development professionals, offering in-depth

technical guidance, mechanistic insights, and safety considerations.

Introduction and Significance
4-Pyridinepropanol, also known as 3-(4-Pyridyl)-1-propanol, is a bifunctional molecule

incorporating both a nucleophilic hydroxyl group and a basic pyridine ring.[1] This unique

structural arrangement makes it a versatile intermediate for the synthesis of a wide array of

more complex molecules. Its derivatives have been explored for their potential in medicinal

chemistry, coordination chemistry, and the development of novel materials. The strategic

importance of this compound necessitates a reliable and well-characterized synthetic protocol.

This guide focuses on the reduction of a carboxylic acid to a primary alcohol, a fundamental

transformation in organic synthesis. The selected method, the reduction of 4-Pyridinepropionic
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acid with lithium aluminum hydride (LiAlH4), is a classic and highly effective approach.[2][3]

Synthetic Strategy and Mechanistic Overview
The conversion of 4-Pyridinepropionic acid to 4-Pyridinepropanol is achieved through

reduction. While various reducing agents exist, lithium aluminum hydride (LiAlH4) is particularly

well-suited for the reduction of carboxylic acids due to its high reactivity.[2][3] Weaker reducing

agents, such as sodium borohydride (NaBH4), are generally not effective for this

transformation.[3]

The reaction proceeds via the following key steps:

Deprotonation: The acidic proton of the carboxylic acid group reacts with a hydride ion from

LiAlH4 in an acid-base reaction. This initial step consumes one equivalent of the hydride.

Coordination and Hydride Attack: The resulting carboxylate coordinates to the aluminum

species. A subsequent intramolecular or intermolecular hydride transfer to the carbonyl

carbon occurs.

Intermediate Formation and Further Reduction: This leads to the formation of an aldehyde

intermediate, which is immediately reduced by another equivalent of hydride to an alkoxide.

Hydrolysis (Work-up): The final alcohol is liberated from the aluminum alkoxide complex by

the careful addition of water and acid in a work-up procedure.

Reaction Pathway Diagram

4-Pyridinepropionic Acid Lithium Carboxylate1. LiAlH4 (Deprotonation) Aldehyde IntermediateHydride Attack Aluminum Alkoxide ComplexReduction 4-Pyridinepropanol2. H3O+ Work-up

Click to download full resolution via product page

Caption: General reaction pathway for the LiAlH4 reduction of 4-Pyridinepropionic acid.

Detailed Experimental Protocol
This protocol is designed for the synthesis of 4-Pyridinepropanol on a laboratory scale.
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Materials and Reagents
Reagent/Material Grade Supplier Example

4-Pyridinepropionic acid ≥98% Sigma-Aldrich

Lithium aluminum hydride

(LiAlH4)
Reagent grade Sigma-Aldrich

Tetrahydrofuran (THF),

anhydrous
≥99.9%, inhibitor-free Sigma-Aldrich

Diethyl ether, anhydrous ≥99.7% Sigma-Aldrich

Hydrochloric acid (HCl) 37% Sigma-Aldrich

Sodium sulfate, anhydrous ACS reagent Sigma-Aldrich

Equipment
Three-neck round-bottom flask

Reflux condenser

Dropping funnel

Magnetic stirrer and stir bar

Inert gas (Nitrogen or Argon) supply

Ice-water bath

Heating mantle

Rotary evaporator

Standard laboratory glassware for work-up and purification

Reaction Setup and Procedure
Experimental Workflow Diagram
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Reaction Setup

Reaction

Work-up and Isolation

Purification

Dry glassware and assemble apparatus

Charge flask with LiAlH4 and anhydrous THF

Flush with inert gas

Dissolve 4-Pyridinepropionic acid in anhydrous THF

Add substrate solution dropwise to LiAlH4 suspension at 0 °C

Warm to room temperature and then reflux

Cool reaction and quench excess LiAlH4

Acidify with HCl

Extract with diethyl ether

Dry organic phase and evaporate solvent

Purify crude product by vacuum distillation or column chromatography

Characterize the final product

Click to download full resolution via product page

Caption: Step-by-step workflow for the synthesis of 4-Pyridinepropanol.
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Step-by-Step Procedure:

Preparation: Under an inert atmosphere of nitrogen or argon, a dry 500 mL three-neck

round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a dropping

funnel is charged with lithium aluminum hydride (4.5 g, 0.118 mol) and 150 mL of anhydrous

tetrahydrofuran (THF). The suspension is cooled to 0 °C using an ice-water bath.

Addition of Substrate: 4-Pyridinepropionic acid (15.1 g, 0.100 mol) is dissolved in 100 mL of

anhydrous THF. This solution is then added dropwise to the stirred LiAlH4 suspension over a

period of 60-90 minutes, maintaining the internal temperature below 10 °C. Vigorous

hydrogen evolution will be observed during the initial addition.

Reaction: After the addition is complete, the ice bath is removed, and the reaction mixture is

allowed to warm to room temperature. The mixture is then heated to reflux for 4 hours to

ensure the completion of the reduction.

Quenching and Work-up: The reaction flask is cooled again to 0 °C. The excess LiAlH4 is

cautiously quenched by the slow, dropwise addition of 5 mL of water, followed by 5 mL of

15% aqueous sodium hydroxide, and finally 15 mL of water. A granular white precipitate of

aluminum salts should form.

Isolation: The precipitate is removed by filtration and washed with THF (3 x 30 mL). The

combined organic filtrates are dried over anhydrous sodium sulfate, filtered, and the solvent

is removed under reduced pressure using a rotary evaporator to yield the crude 4-
Pyridinepropanol.

Purification: The crude product can be purified by vacuum distillation or column

chromatography on silica gel (using a mobile phase of ethyl acetate/methanol, e.g., 9:1 v/v)

to afford pure 4-Pyridinepropanol as a colorless to pale yellow liquid or low melting solid.

Characterization of 4-Pyridinepropanol
The identity and purity of the synthesized 4-Pyridinepropanol should be confirmed by

spectroscopic methods.

Physical Properties
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Property Value

Molecular Formula C8H11NO

Molecular Weight 137.18 g/mol

Appearance
Colorless to pale yellow liquid or low melting

solid

Melting Point 35-39 °C

Boiling Point 289 °C

Density 1.061 g/mL at 25 °C

(Data sourced from Sigma-Aldrich)

Spectroscopic Data
¹H NMR (CDCl₃, 400 MHz):

δ 8.49 (d, J=5.9 Hz, 2H, H-2, H-6 of pyridine)

δ 7.14 (d, J=5.9 Hz, 2H, H-3, H-5 of pyridine)

δ 3.69 (t, J=6.4 Hz, 2H, -CH₂-OH)

δ 2.69 (t, J=7.7 Hz, 2H, Py-CH₂-)

δ 1.91 (quint, J=7.0 Hz, 2H, -CH₂-CH₂-CH₂-)

δ 1.75 (br s, 1H, -OH) (Expected chemical shifts based on standard NMR principles and

spectral databases)

¹³C NMR (CDCl₃, 100 MHz):

δ 150.1 (C-4 of pyridine)

δ 149.8 (C-2, C-6 of pyridine)
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δ 124.0 (C-3, C-5 of pyridine)

δ 61.8 (-CH₂-OH)

δ 32.5 (-CH₂-CH₂-CH₂-)

δ 31.0 (Py-CH₂-) (Expected chemical shifts based on standard NMR principles and

spectral databases)

IR (neat, cm⁻¹):

3300-3100 (broad, O-H stretch)

3050-3000 (C-H stretch, aromatic)

2950-2850 (C-H stretch, aliphatic)

1605, 1560 (C=C, C=N stretch, pyridine ring)

1050 (C-O stretch, primary alcohol) (Characteristic absorption bands sourced from

PubChem spectral data)[1][4]

Safety and Handling
Lithium aluminum hydride (LiAlH4) is a highly reactive and pyrophoric solid. It reacts violently

with water and protic solvents, releasing flammable hydrogen gas. All manipulations should

be carried out under an inert atmosphere in a fume hood. Appropriate personal protective

equipment (PPE), including a lab coat, safety glasses, and gloves, must be worn.

Anhydrous solvents are essential for this reaction to prevent the violent decomposition of

LiAlH4.

The quenching procedure is highly exothermic and must be performed slowly and with

adequate cooling to control the reaction rate.

4-Pyridinepropanol is classified as an irritant to the skin, eyes, and respiratory system.

Handle with care and appropriate PPE.
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Conclusion
The protocol described provides a reliable and efficient method for the synthesis of 4-
Pyridinepropanol from commercially available starting materials. The use of lithium aluminum

hydride ensures high conversion of the carboxylic acid to the desired primary alcohol.

Adherence to the detailed procedure and safety precautions is crucial for a successful and safe

synthesis. The provided characterization data will aid in the verification of the final product's

identity and purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.organicchemistrydata.org/nmr/13c/
https://application.wiley-vch.de/books/sample/3527312221_c01.pdf
https://www.researchgate.net/publication/348572186_How_to_Read_and_Interpret_1H-NMR_and_13C-NMR_Spectrums
https://www.filo.com/chemistry-question/pyridine-with-lialh4-plus-h3o_213451
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry(Morsch_et_al.)/19%3A_Aldehydes_and_Ketones_-_Nucleophilic_Addition_Reactions/19.03%3A_Reductions_using_NaBH4_LiAlH4
https://www.researchgate.net/publication/237207436_Synthesis_of_4-aminopyridine_and_4-_Acetylaminopyridine_by_Reduction_of_4-nitropyridinen-_Oxide_with_Iron_and_Mineral_Acids
https://www.benchchem.com/product/b1329387?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/4-Pyridinepropanol
https://www.masterorganicchemistry.com/2023/02/03/lialh4-lithium-aluminum-hydride/
https://chem.libretexts.org/Courses/SUNY_Potsdam/Book%3A_Organic_Chemistry_II_(Walker)/19%3A_Oxidation_and_Reduction/19.03%3A_Reductions_using_NaBH4%2C_LiAlH4
https://pubchem.ncbi.nlm.nih.gov/compound/2-pyridylpropanol
https://www.benchchem.com/product/b1329387/docs#synthesis-of-4-pyridinepropanol-an-application-note-and-detailed-protocol
https://www.benchchem.com/product/b1329387/docs#synthesis-of-4-pyridinepropanol-an-application-note-and-detailed-protocol
https://www.benchchem.com/product/b1329387/docs#synthesis-of-4-pyridinepropanol-an-application-note-and-detailed-protocol
https://www.benchchem.com/product/b1329387/docs#synthesis-of-4-pyridinepropanol-an-application-note-and-detailed-protocol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329387?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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